Cas no 3335-33-9 (Benzene,1-methyl-2-(trichloromethyl)-)

• Product Name: Benzene,1-methyl-2-(trichloromethyl)-
• CAS No: 3335-33-9
• MF: C₈H₇Cl₃
• MW: 209.50017952919
• CID: 311390
• PubChem ID: 76854
• Update Time: 2025-04-19

Benzene,1-methyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-2-(trichloromethyl)-
• 1-methyl-2-(trichloromethyl)benzene
• alpha,alpha,alpha-Trichloro-o-xylene
• CBXDCGQZMAUIHD-UHFFFAOYSA-N
• SCHEMBL8947032
• EINECS 222-069-8
• DTXSID30186967
• Benzene, 1-methyl-2-(trichloromethyl)-
• NS00029465
• 3335-33-9
• 1-Methyl-2-(trichloromethyl)benzene #

• Inchi： 1S/C8H7Cl3/c1-6-4-2-3-5-7(6)8(9,10)11/h2-5H,1H3
• InChI Key： CBXDCGQZMAUIHD-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1C)(Cl)Cl

Computed Properties

• Exact Mass: 207.961
• Monoisotopic Mass: 207.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.334
• Boiling Point: 239.2°Cat760mmHg
• Flash Point: 150.1°C
• Refractive Index: 1.551

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes